Cas no 1805838-10-1 (2-Bromo-7-cyano-1H-benzimidazole-6-sulfonyl chloride)

• Product Name: 2-Bromo-7-cyano-1H-benzimidazole-6-sulfonyl chloride
• CAS No: 1805838-10-1
• MF: C₈H₃BrClN₃O₂S
• MW: 320.550318002701
• CID: 4824438
• Update Time: 2025-10-25

2-Bromo-7-cyano-1H-benzimidazole-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-cyano-1H-benzimidazole-6-sulfonyl chloride

• Inchi： 1S/C8H3BrClN3O2S/c9-8-12-5-1-2-6(16(10,14)15)4(3-11)7(5)13-8/h1-2H,(H,12,13)
• InChI Key： ORDIVJJMLBFZRY-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(C#N)=C(C=CC=2N1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 428
• XLogP3: 2.3
• Topological Polar Surface Area: 95

Additional information on 2-Bromo-7-cyano-1H-benzimidazole-6-sulfonyl chloride

2-Bromo-7-cyano-1H-benzimidazole-6-sulfonyl chloride (CAS No. 1805838-10-1): A Comprehensive Overview

2-Bromo-7-cyano-1H-benzimidazole-6-sulfonyl chloride (CAS No. 1805838-10-1) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and cyano substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Its sulfonyl chloride group further enhances its reactivity, making it a valuable building block in organic synthesis.

The molecular structure of 2-Bromo-7-cyano-1H-benzimidazole-6-sulfonyl chloride features a benzimidazole core, which is known for its broad spectrum of biological activities. The presence of a bromine atom at the 2-position and a cyano group at the 7-position introduces electron-withdrawing effects, influencing the compound's reactivity and stability. The sulfonyl chloride moiety at the 6-position provides a reactive handle for further functionalization, enabling the creation of sulfonamides, sulfonate esters, and other derivatives.

In recent years, the demand for benzimidazole-based compounds has surged due to their applications in drug discovery and material science. Researchers are particularly interested in 2-Bromo-7-cyano-1H-benzimidazole-6-sulfonyl chloride for its potential role in developing kinase inhibitors and antimicrobial agents. The compound's ability to act as a pharmacophore in medicinal chemistry has made it a subject of numerous studies, especially in the context of cancer therapy and infectious disease treatment.

The synthesis of 2-Bromo-7-cyano-1H-benzimidazole-6-sulfonyl chloride typically involves multi-step reactions, starting from commercially available benzimidazole precursors. Key steps include bromination, cyanation, and sulfonation, each requiring precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and confirm its structural integrity.

One of the most compelling aspects of 2-Bromo-7-cyano-1H-benzimidazole-6-sulfonyl chloride is its role in high-throughput screening (HTS) libraries. Pharmaceutical companies and academic researchers utilize this compound to explore new structure-activity relationships (SAR) and identify novel drug candidates. Its modular structure allows for easy modification, enabling the rapid generation of diverse chemical libraries for biological evaluation.

Beyond pharmaceuticals, 2-Bromo-7-cyano-1H-benzimidazole-6-sulfonyl chloride finds applications in agrochemical research. Its derivatives have shown promise as pesticides and herbicides, offering new solutions for crop protection. The compound's ability to interfere with essential biological pathways in pests makes it a valuable tool in developing sustainable agricultural chemicals.

The market for benzimidazole derivatives like 2-Bromo-7-cyano-1H-benzimidazole-6-sulfonyl chloride is expected to grow significantly in the coming years, driven by increasing R&D investments in precision medicine and green chemistry. Innovations in synthetic methodologies and the rising demand for tailor-made intermediates are further fueling this growth. Companies specializing in custom synthesis and contract research are actively expanding their portfolios to include such high-value compounds.

For researchers working with 2-Bromo-7-cyano-1H-benzimidazole-6-sulfonyl chloride, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from moisture and light, to prevent degradation. Standard laboratory safety protocols, including the use of personal protective equipment (PPE), should always be followed when handling this chemical.

In summary, 2-Bromo-7-cyano-1H-benzimidazole-6-sulfonyl chloride (CAS No. 1805838-10-1) is a highly versatile and valuable compound in modern chemical research. Its unique structural features and broad applicability make it a cornerstone in the development of new pharmaceuticals, agrochemicals, and materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and sustainable chemistry.